Cas no 144194-95-6 (1H-Pyrrole-2-carboxylicacid, 5-(cyanomethyl)-, methyl ester)

1H-Pyrrole-2-carboxylicacid, 5-(cyanomethyl)-, methyl ester structure
144194-95-6 structure
Product Name:1H-Pyrrole-2-carboxylicacid, 5-(cyanomethyl)-, methyl ester
CAS No:144194-95-6
MF:C8H8N2O2
MW:164.161321640015
CID:108663
PubChem ID:10080706
Update Time:2025-04-18

1H-Pyrrole-2-carboxylicacid, 5-(cyanomethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylicacid, 5-(cyanomethyl)-, methyl ester
    • 144194-95-6
    • 1H-Pyrrole-2-carboxylicacid,5-(cyanomethyl)-,methylester(9CI)
    • Methyl 5-(cyanomethyl)-1H-pyrrole-2-carboxylate
    • Inchi: 1S/C8H8N2O2/c1-12-8(11)7-3-2-6(10-7)4-5-9/h2-3,10H,4H2,1H3
    • InChI Key: LGNMUDKJMWFZQG-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=C(CC#N)N1)=O

Computed Properties

  • Exact Mass: 164.058577502g/mol
  • Monoisotopic Mass: 164.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 65.9Ų

1H-Pyrrole-2-carboxylicacid, 5-(cyanomethyl)-, methyl ester Related Literature

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd